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Compound of Interest

Tetramethylammonium methyl!
Compound Name:
carbonate

Cat. No.: B8640623

Essential Safety and Handling Guide for
Tetramethylammonium Methyl Carbonate

Disclaimer: Specific safety data for Tetramethylammonium methyl carbonate is not readily
available. The following guidance is based on the safety protocols for the closely related and
more hazardous compound, Tetramethylammonium hydroxide (TMAH), to ensure a high
degree of caution. Always consult your institution's Environmental Health and Safety (EHS)
department for specific handling and disposal protocols.

This guide provides essential, immediate safety and logistical information for researchers,
scientists, and drug development professionals handling Tetramethylammonium methyl
carbonate. Adherence to these procedures is critical for ensuring laboratory safety.

I. Hazard Overview and Quantitative Data

While specific quantitative data for Tetramethylammonium methyl carbonate is limited, the
hazards associated with TMAH solutions are well-documented and should be considered as a
conservative proxy. TMAH is a strong base with a high pH and is acutely toxic upon dermal
contact, ingestion, or inhalation.[1]
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Data (for

Property Tetramethylammonium Source(s)
Hydroxide - TMAH)

pH >13 (for TMAH solutions) [1]

o Fatal if swallowed or in contact

Acute Toxicity ) ) [1112]
with skin.[2]
Causes severe skin burns and

Health Hazards [11[2]
eye damage.[2]
Causes damage to organs

Organ Damage (Central nervous system, Liver, [2]

thymus) through exposure.[2]

Environmental Hazard

Toxic to aquatic life with long-

lasting effects.[2]

[2]

Il. Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling Tetramethylammonium methyl

carbonate. No exposed skin is permissible.[1][3]
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PPE Category

Specification

Source(s)

Eye/Face Protection

A full face-shield (8-inch
minimum) worn over tightly
fitting, ANSI Z87.1-compliant
chemical splash goggles is
required.[1][3][4][5]

[L1(3][41[5]

Hand Protection

Nitrile rubber gloves with a
minimum thickness of 0.11 mm
are recommended, with a
breakthrough time of at least
480 minutes.[1] Always use
proper glove removal
techniques to avoid skin

contact.[1]

[1]

Body Protection

A chemical-resistant apron or
smock worn over a flame-
resistant lab coat with long

sleeves is required.[1][4]

[1]14]

Footwear

Closed-toe shoes or boots
must be worn.[1][3][4]

[11(31[4]

Respiratory Protection

All handling of
Tetramethylammonium methyl
carbonate should be
performed in a certified
chemical fume hood.[1][5] If
there is a risk of aerosolization
and a fume hood cannot be
used, contact your EHS
department to determine if
respiratory protection is

necessary.[5]

[1]5]

© 2025 BenchChem. All rights reserved. 3/9

Tech Support


https://drs.illinois.edu/Page/SafetyLibrary/Tetramethyl
https://www.concordia.ca/content/dam/concordia/services/safety/docs/EHS-DOC-020_TMAHSafetyGuidelines.pdf
https://ehs.dartmouth.edu/laboratory-research-safety/chemical-safety/personal-protective-equipment-chemistry
https://safety.charlotte.edu/wp-content/uploads/sites/783/2023/09/SOP_TetramethylammoniumHydroxide_Reviewed.pdf
https://drs.illinois.edu/Page/SafetyLibrary/Tetramethyl
https://www.concordia.ca/content/dam/concordia/services/safety/docs/EHS-DOC-020_TMAHSafetyGuidelines.pdf
https://ehs.dartmouth.edu/laboratory-research-safety/chemical-safety/personal-protective-equipment-chemistry
https://safety.charlotte.edu/wp-content/uploads/sites/783/2023/09/SOP_TetramethylammoniumHydroxide_Reviewed.pdf
https://drs.illinois.edu/Page/SafetyLibrary/Tetramethyl
https://drs.illinois.edu/Page/SafetyLibrary/Tetramethyl
https://drs.illinois.edu/Page/SafetyLibrary/Tetramethyl
https://drs.illinois.edu/Page/SafetyLibrary/Tetramethyl
https://ehs.dartmouth.edu/laboratory-research-safety/chemical-safety/personal-protective-equipment-chemistry
https://drs.illinois.edu/Page/SafetyLibrary/Tetramethyl
https://ehs.dartmouth.edu/laboratory-research-safety/chemical-safety/personal-protective-equipment-chemistry
https://drs.illinois.edu/Page/SafetyLibrary/Tetramethyl
https://www.concordia.ca/content/dam/concordia/services/safety/docs/EHS-DOC-020_TMAHSafetyGuidelines.pdf
https://ehs.dartmouth.edu/laboratory-research-safety/chemical-safety/personal-protective-equipment-chemistry
https://drs.illinois.edu/Page/SafetyLibrary/Tetramethyl
https://www.concordia.ca/content/dam/concordia/services/safety/docs/EHS-DOC-020_TMAHSafetyGuidelines.pdf
https://ehs.dartmouth.edu/laboratory-research-safety/chemical-safety/personal-protective-equipment-chemistry
https://drs.illinois.edu/Page/SafetyLibrary/Tetramethyl
https://safety.charlotte.edu/wp-content/uploads/sites/783/2023/09/SOP_TetramethylammoniumHydroxide_Reviewed.pdf
https://safety.charlotte.edu/wp-content/uploads/sites/783/2023/09/SOP_TetramethylammoniumHydroxide_Reviewed.pdf
https://drs.illinois.edu/Page/SafetyLibrary/Tetramethyl
https://safety.charlotte.edu/wp-content/uploads/sites/783/2023/09/SOP_TetramethylammoniumHydroxide_Reviewed.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8640623?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

lll. Operational Plan: Step-by-Step Handling
Procedures

A buddy system is recommended when handling this material; do not work alone.[3]
1. Preparation and Engineering Controls:

» Ventilation: All work with Tetramethylammonium methyl carbonate must be conducted in a
certified chemical fume hood with the sash at the lowest possible position.[1][5]

» Designated Area: Establish a designated area for handling and storing the chemical.[5]

o Emergency Equipment: Ensure that a safety shower and eyewash station are readily
accessible and have been recently tested.[6][7]

2. Handling the Chemical:

» Personal Protective Equipment (PPE): Don all required PPE as specified in the table above
before entering the designated handling area.

e Chemical Handling:
o Avoid contact with skin, eyes, and clothing.[2][6]
o Do not inhale any vapors or mists.[2]
o Keep the container tightly closed when not in use.[8][9]
o Use non-sparking tools if the solution contains flammable solvents.[9]

e Hygiene: Thoroughly wash hands and any exposed skin with soap and water after handling,
even if gloves were worn.[7][10] Do not eat, drink, or smoke in the laboratory.[2][10]

3. Storage:

» Store in a cool, dry, and well-ventilated area away from incompatible materials such as acids
and strong oxidizing agents.[5][8][11]
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» Keep containers tightly closed and store in a locked cabinet.[8][10]

e Ensure the storage area is clearly labeled with the chemical name and associated hazards.

[5]

IV. Emergency Procedures

Immediate and decisive action is critical in the event of an exposure.

Exposure Route First Aid Measures

Source(s)

Immediately remove all

contaminated clothing.[2][8][9]

Vigorously flush the affected
Skin Contact skin with copious amounts of
water for at least 15 minutes.
[3][5] Seek immediate medical

attention.[1][2]

[LIE2]E31[5]08]10]

Immediately flush eyes with
plenty of water for at least 15
minutes, removing contact
lenses if present and easy to
do.[2][8][10] Continue rinsing
and seek immediate medical

Eye Contact

attention from an

ophthalmologist.[2]

[2](8][10]

Move the person to fresh air.[2]

[5][8] If breathing is difficult,
Inhalation administer oxygen.[1][3] Seek

immediate medical attention.

[1](2]

(11213105108

Do NOT induce vomiting.[2]
[10] Rinse the mouth with
water.[8][10] Seek immediate
medical attention.[2][10]

Ingestion

[2](8][10]
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Spill Response:
o Small Spills:
o Notify others in the area and evacuate if necessary.[5]
o Wearing appropriate PPE, absorb the spill with an inert absorbent material.

o Collect the absorbed material into a suitable, closed container for disposal as hazardous
waste.[1]

e Large Spills:
o Evacuate the area immediately.

o Contact your institution's EHS department and emergency services.[5]

V. Disposal Plan

All waste containing Tetramethylammonium methyl carbonate must be treated as hazardous
waste.

o Waste Chemical: Collect all waste Tetramethylammonium methyl carbonate in a clearly
labeled, sealed, and compatible container.

» Contaminated Materials: Any materials contaminated with Tetramethylammonium methyl
carbonate, including gloves, absorbent pads, and disposable labware, must be disposed of
as hazardous waste in a designated container.[1][7]

» Disposal Procedure: Dispose of all waste through your institution's EHS department in
accordance with local, state, and federal regulations.[2][8][9] Do not dispose of down the
drain.[9]

V1. Workflow for Handling and Disposal

The following diagram illustrates the key steps and safety precautions for the handling and
disposal of Tetramethylammonium methyl carbonate.
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Caption: Workflow for safe handling and disposal of Tetramethylammonium methyl
carbonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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